Methyl 4-benzyloxy-3-carboxybenzoate

• Molecular Formula: C16H14O5
• Molecular Weight: 286.28 g/mol
• IUPAC Name: 5-methoxycarbonyl-2-phenylmethoxybenzoic acid
• InChI: InChI=1S/C16H14O5/c1-20-16(19)12-7-8-14(13(9-12)15(17)18)21-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: IZWNLPLYEITCTM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)OCC2=CC=CC=C2)C(=O)O

Description

Methyl 4-benzyloxy-3-carboxybenzoate is a useful research compound. Its molecular formula is C16H14O5 and its molecular weight is 286.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1.4 gm (5.2 mmol) of methyl 4-benzyloxy-3-formylbenzoate (prepared by benzylation of methyl 3-formyl-4-hydroxybenzoate) in 25 mL of acetonitrile is added an aqueous solution of NaH2PO4.2H2O (268 mg, 1.68 mmol in 3 mL of water) and 2.8 mL (5 equiv) of 30% hydrogen peroxide. To this mixture is added dropwise an aqueous solution of 79% sodium chlorite (830 mg, 7.25 mmol of NaClO2 in 7 mL of water). After 2 hr at room temperature at room temperature, the reaction mixture is concentrated to remove most of the acetonitrile. The residue is taken up in water and acidified with aqueous HCl. The aqueous acidic solution is extracted with ethyl acetate several times. The combined extracts are washed with brine and dried over Na2SO4. Rotoevaporation of solvent gives 1.5 gm (5.2 mmol) of methyl 4-benzyloxy-3-carboxybenzoate.